Cas no 67567-57-1 (Oxazole, 5-methoxy-2-(4-methoxyphenyl)-)

• Product Name: Oxazole, 5-methoxy-2-(4-methoxyphenyl)-
• CAS No: 67567-57-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 394600
• PubChem ID: 10726916
• Update Time: 2025-04-19

Oxazole, 5-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-methoxy-2-(4-methoxyphenyl)-
• 5-methoxy-2-(4-methoxyphenyl)-1,3-oxazole
• DTXSID90444010
• 67567-57-1

• Inchi： 1S/C11H11NO3/c1-13-9-5-3-8(4-6-9)11-12-7-10(14-2)15-11/h3-7H,1-2H3
• InChI Key： YGXKDXZTWZTMEX-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1C=CC(=CC=1)OC)OC

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.49